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Compound of Interest

Compound Name: 2-Ethylhexanamide

Cat. No.: B1203107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhexanamide, with a CAS number of 4164-92-5, is a primary amide derivative of 2-

ethylhexanoic acid.[1] Also known as ethylbutylacetamide, this organic compound is

recognized for its role as a versatile chemical intermediate and its potential biological activities.

Its unique branched alkyl structure and amide functional group impart specific physicochemical

properties that make it a subject of interest in various fields, including organic synthesis,

materials science, and pharmacology. This guide provides a comprehensive technical overview

of 2-Ethylhexanamide, summarizing its properties, synthesis, applications, and known

biological interactions, with a focus on data relevant to research and development

professionals.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethylhexanamide is presented in Table

1. These properties are crucial for understanding its behavior in various experimental and

industrial settings.
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Property Value Reference(s)

CAS Number 4164-92-5 [2]

Molecular Formula C₈H₁₇NO [1][2]

Molecular Weight 143.23 g/mol [1][2]

IUPAC Name 2-ethylhexanamide [2]

Synonyms
Ethylbutylacetamide, 2-Ethyl-

hexanamide
[1][2]

Appearance Solid (at standard conditions)

Melting Point 101-104 °C [1]

Boiling Point 274.6 °C at 760 mmHg [1]

Density 0.885 g/cm³ (estimated) [1]

Water Solubility 4.4 g/L (at 37 °C)

LogP (Octanol-Water Partition

Coefficient)
~2.4 [1]

Flash Point 119.9 °C [1]

Vapor Pressure 0.00535 mmHg at 25 °C

Synthesis and Manufacturing
The primary route for synthesizing 2-Ethylhexanamide is through the amidation of 2-

ethylhexanoic acid. The most common industrial method involves a two-step process where 2-

ethylhexanoic acid is first converted to its more reactive acid chloride derivative using a

chlorinating agent like thionyl chloride (SOCl₂). The resulting 2-ethylhexanoyl chloride is then

reacted with ammonia or a primary amine to form the amide.[1] This reaction typically proceeds

with high yields, ranging from 80-95%, at temperatures between 0-25 °C.[1]

Alternatively, continuous flow synthesis methods, including microwave-assisted techniques, are

being explored to offer more environmentally friendly and efficient production.[1] These

methods can achieve yields of 85-95% with significantly reduced reaction times.[1]
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A logical workflow for a common laboratory-scale synthesis approach is depicted below.

Step 1: Acid Chloride Formation

Step 2: Amidation

Purification

2-Ethylhexanoic Acid

Reaction Mixture

Thionyl Chloride (SOCl₂)

2-Ethylhexanoyl Chloride

 0-25 °C 

Reaction Mixture

Ammonia (NH₃)

2-Ethylhexanamide

 Formation of Amide 

Distillation / Recrystallization

High-Purity 2-Ethylhexanamide
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General Synthesis Workflow for 2-Ethylhexanamide.

Chemical Reactivity and Downstream Synthesis
2-Ethylhexanamide serves as a crucial intermediate in the synthesis of other valuable organic

compounds. Its primary amide group can undergo several key transformations.

4.1 Dehydration to Nitrile One of the most significant applications of 2-Ethylhexanamide is its

use as a precursor to 2-ethylhexanonitrile. This conversion is achieved through a dehydration

reaction, commonly employing agents like thionyl chloride (SOCl₂) or phosphorus pentoxide

(P₂O₅).[3] The reaction with thionyl chloride in a solvent such as dry benzene is reported to

yield 86-94% of the nitrile.[1]

Experimental Protocol: Synthesis of 2-
Ethylhexanonitrile from 2-Ethylhexanamide
This protocol is based on established procedures for the dehydration of primary amides.[3]

Materials:

2-Ethylhexanamide (1.0 equivalent)

Thionyl chloride (SOCl₂) (1.5 equivalents)

Anhydrous benzene (solvent)

Crushed ice and water

50% Potassium hydroxide (KOH) solution

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

2-Ethylhexanamide in anhydrous benzene.

Slowly add thionyl chloride to the stirred solution. The reaction may be exothermic and

require initial cooling.
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Heat the reaction mixture to 75-80 °C and maintain for approximately 4.5 hours.[1] Use a

gas trap to manage the evolved SO₂ and HCl gases.

After the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture over a mixture of crushed ice and water to decompose

excess thionyl chloride.

With continued cooling and stirring, neutralize the mixture by adding cold 50% potassium

hydroxide solution until it is alkaline.

Transfer the mixture to a separatory funnel. Separate the organic (benzene) layer.

Wash the organic layer with a dilute base (e.g., sodium bicarbonate solution) followed by a

brine wash.

Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate), filter, and remove

the solvent under reduced pressure.

The crude product can be purified by vacuum distillation to yield pure 2-ethylhexanonitrile.

The workflow for this conversion is visualized below.
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2-Ethylhexanamide in
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Workflow for Dehydration of 2-Ethylhexanamide to 2-Ethylhexanonitrile.
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4.2 Other Reactions 2-Ethylhexanamide can also undergo:

Reduction: The amide group can be reduced to a primary amine, 2-ethylhexylamine, using

strong reducing agents like lithium aluminum hydride (LiAlH₄).[1]

Oxidation: Under certain conditions, it can be oxidized back to 2-ethylhexanoic acid or to 2-

ethylhexanonitrile.[1]

Applications
The applications of 2-Ethylhexanamide and its derivatives are diverse, spanning several

industries.
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Application Area Description Reference(s)

Organic Synthesis

Serves as a key intermediate

for producing 2-

ethylhexanonitrile, which is a

precursor for plasticizers,

surfactants, and corrosion

inhibitors.

[1][3]

Hydrometallurgy

N,N-dialkyl derivatives are

investigated as specialized

extractants for the separation

of actinides, such as uranium

and plutonium, from spent

nuclear fuel.

[1]

Materials Science

Used in the synthesis of

specialized dyes and

fluorescent ligands.

[1]

Pharmaceutical Research

Investigated for potential

therapeutic effects due to its

biological activity, including

antiepileptic properties and

enzyme inhibition.

[1]

Analytical Chemistry

Has been employed as a

stationary phase in gas

chromatography.

[1]

Biological Activity and Drug Development Potential
2-Ethylhexanamide has been noted for its biological activity, which presents potential avenues

for drug development.

6.1 Enzyme Inhibition The compound is reported to interact with and inhibit carbonic anhydrase

2, an enzyme critical for maintaining acid-base balance in biological systems.[1] Carbonic

anhydrase inhibitors are used to treat conditions like glaucoma, epilepsy, and altitude sickness.
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[2] The inhibition of this enzyme by 2-Ethylhexanamide could disrupt metabolic processes

involving the transport of carbon dioxide and bicarbonate.[1]

It is also reported to interact with amide hydrolases, such as fatty acid amide hydrolase

(FAAH).[1] FAAH is responsible for the degradation of endocannabinoids like anandamide.[4]

Inhibitors of FAAH are investigated for their potential analgesic, anti-inflammatory, and

anxiolytic effects. The specific mechanism and potency of 2-Ethylhexanamide as an inhibitor

for these enzymes require further detailed investigation.

A simplified representation of the role of carbonic anhydrase is provided below.

CO₂

H₂CO₃ (Carbonic Acid)

H₂O

HCO₃⁻ (Bicarbonate) H⁺ (Proton) Carbonic Anhydrase (CA)

2-Ethylhexanamide
(Inhibitor)

Inhibits

Click to download full resolution via product page

Carbonic Anhydrase Catalyzed Reaction and Inhibition.

6.2 Antiepileptic Activity Studies in animal models have indicated that 2-Ethylhexanamide
possesses antiepileptic activity. It is metabolized by the liver, and its anticonvulsant effects may

be linked to its interaction with chloride ions.[1] This suggests potential as a lead compound for

the development of new antiepileptic drugs.

Toxicology and Safety
The available toxicological data for 2-Ethylhexanamide is limited. However, GHS hazard

classifications indicate potential risks that must be managed in a laboratory or industrial setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethylbutylacetamide
https://www.benchchem.com/product/b1203107?utm_src=pdf-body
https://www.smolecule.com/products/s574323
https://www.smolecule.com/products/s574323
https://pmc.ncbi.nlm.nih.gov/articles/PMC7567974/
https://www.benchchem.com/product/b1203107?utm_src=pdf-body
https://www.benchchem.com/product/b1203107?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203107?utm_src=pdf-body
https://www.smolecule.com/products/s574323
https://www.benchchem.com/product/b1203107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7.1 Human Health and Safety According to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, 2-Ethylhexanamide is associated with the following

hazards:

Hazard Code Hazard Statement Classification Reference(s)

H302 Harmful if swallowed
Acute Toxicity, Oral

(Category 4)
[2]

H315 Causes skin irritation
Skin Irritation

(Category 2)
[2]

H319
Causes serious eye

irritation

Eye Irritation

(Category 2A)
[2]

H335
May cause respiratory

irritation

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

[2]

Specific LD₅₀ values for 2-Ethylhexanamide are not readily available in the public domain. For

a related compound, N,2-Diethylhexanamide, the lowest published lethal dose (LDLo) in rats

via the intraperitoneal route was reported as 250 mg/kg.[5] The primary metabolite, 2-

ethylhexanoic acid, has been shown to be a developmental toxicant in rodents at high oral

doses.[6][7]

7.2 Environmental Fate and Ecotoxicology Specific data on the environmental fate and

ecotoxicity of 2-Ethylhexanamide is scarce. As an amide, it can be expected to undergo

hydrolysis, particularly under acidic or basic conditions, to form 2-ethylhexanoic acid and

ammonia. Biodegradation in soil and water is a likely pathway, although rates have not been

documented. Information on a related compound, 2-ethylhexanenitrile, suggests it is expected

to hydrolyze to 2-ethylhexanoic acid and has a moderate potential for bioaccumulation based

on its predicted Log K_ow.[6] No specific aquatic toxicity data (e.g., LC₅₀ for fish, EC₅₀ for

Daphnia magna) for 2-Ethylhexanamide has been found.
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2-Ethylhexanamide (CAS: 4164-92-5) is a chemical compound with established utility as a

synthetic intermediate and emerging potential in the field of pharmacology. Its well-defined

physicochemical properties and synthesis routes provide a solid foundation for its application in

research and industry. While its roles in the synthesis of nitriles and hydrometallurgical

extractants are clear, its biological activities as a carbonic anhydrase and amide hydrolase

inhibitor, along with its observed antiepileptic effects, warrant further in-depth investigation. For

drug development professionals, 2-Ethylhexanamide may represent a starting point for the

design of novel therapeutics. However, a comprehensive understanding of its toxicological and

ecotoxicological profile will require further dedicated studies to ensure its safe and sustainable

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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